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Compound of Interest

Compound Name: Bromoacetyl bromide

Cat. No.: B045743 Get Quote

Essential Safety and Handling Guide for
Bromoacetyl Bromide
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety protocols, operational procedures, and disposal plans for the

handling of Bromoacetyl bromide. Adherence to these guidelines is essential for ensuring

laboratory safety and minimizing risk.

Bromoacetyl bromide is a corrosive and water-reactive chemical that poses significant health

risks.[1][2] It can cause severe burns to the skin and eyes and damage to the respiratory and

digestive tracts.[1][2][3][4][5] It is also a lachrymator, a substance that causes tearing.[1] Due to

its violent reaction with water, specific precautions must be taken to avoid contact with

moisture.[1][4]

Hazard and Property Overview
A clear understanding of the chemical's properties is foundational to safe handling. The

following tables summarize the key hazards and quantitative data for Bromoacetyl bromide.

Table 1: Summary of Hazards
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Hazard Type Description Citations

Health Hazards

Causes severe skin and eye

burns.[1][2][5][6] Lachrymator

(induces tearing).[1][5]

Inhalation causes chemical

burns to the respiratory tract.

[1] Ingestion may cause

severe and permanent

damage to the digestive tract.

[1][2]

[1][2][5][6]

Physical Hazards

Reacts violently and potentially

explosively with water, steam,

or moist air.[1] May be

corrosive to metals.[6]

[1][6]

Reactivity

Incompatible with strong

oxidizing agents, strong bases,

and alcohols.[1][4][7]

[1][4][7]

Table 2: Physical and Chemical Properties

Property Value Citations

Molecular Formula C₂H₂Br₂O [1]

Molecular Weight 201.85 g/mol [1]

Appearance Colorless to yellow liquid [1]

Boiling Point 147 - 150 °C (300.2 - 302 °F) [1]

Vapor Pressure 3.8 mm Hg @ 25 °C [1]

Specific Gravity 2.317 g/cm³ [1]

Flash Point > 105 °C (> 221 °F) [1]

Personal Protective Equipment (PPE)
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A comprehensive PPE strategy is mandatory to prevent exposure. The minimum required PPE

for handling Bromoacetyl bromide includes:

Eye and Face Protection: Wear tightly fitting chemical safety goggles combined with a full-

face shield (minimum 8 inches).[5][6] Standard safety glasses are not sufficient. Eye

protection must be compliant with OSHA 29 CFR 1910.133 or European Standard EN166.[1]

Skin Protection:

Gloves: Wear appropriate chemical-resistant gloves.[1][3] Always inspect gloves for

integrity before use and use proper removal techniques to avoid skin contact.[5]

Protective Clothing: A complete chemical-resistant suit or lab coat should be worn to

protect against skin contact.[1][5][8] All protective clothing must be clean and put on before

work begins.[4] Contaminated clothing must be removed immediately and laundered

separately before reuse.[1][2][4]

Footwear: Closed-toe shoes are required. Contaminated shoes should be discarded.[1]

Respiratory Protection: All work must be conducted in a certified chemical fume hood. If

workplace conditions warrant a respirator, a respiratory protection program that meets

OSHA's 29 CFR 1910.134 and ANSI Z88.2 requirements must be followed.[1] A full-face

respirator with appropriate cartridges (e.g., type ABEK in Europe) or a full-face supplied-air

respirator may be necessary depending on the risk assessment.[6]

Operational Plan: Handling Protocol
A systematic approach to handling ensures that safety is maintained at every step.

Step 1: Pre-Handling Preparations
Training: Confirm that all personnel have been trained on the specific hazards and proper

handling procedures for Bromoacetyl bromide.[4]

Fume Hood: Ensure a certified chemical fume hood is functioning correctly.

Safety Equipment: Locate and verify the accessibility and functionality of the nearest safety

shower and eyewash station.[1][4]
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Spill Kit: Have a spill kit ready. The kit should contain an inert absorbent material like dry

sand, vermiculite, or earth.[1][4] Do not use water or combustible materials.

Container Inspection: Check the container for any damage or leaks before moving it.

Step 2: Chemical Handling Procedure
Transport: Transport the chemical in a secondary, sealed, and shatter-resistant container.

Work Area: Conduct all work within the chemical fume hood. Keep the sash at the lowest

possible height.

Dispensing: Open the container slowly. Avoid contact with moist air.[1] Dispense the required

amount carefully, avoiding splashes.

Reaction Setup: If adding to a reaction, always add the Bromoacetyl bromide slowly to the

other reagents. Never add water to Bromoacetyl bromide, as this can cause a violent

reaction.[2]

Container Sealing: Tightly close the container immediately after use.[1][6] Containers that

have been opened must be carefully resealed and kept upright.[5][6]

Step 3: Post-Handling Procedures
Decontamination: Wipe down the work area in the fume hood with a suitable solvent (if

applicable and safe) and then clean with soap and water.

PPE Removal: Remove personal protective equipment in the correct order to avoid cross-

contamination. Dispose of single-use items like gloves as hazardous waste.[5]

Personal Hygiene: Wash hands thoroughly with soap and water after handling the chemical,

before eating, drinking, or smoking.[1][2][4]

Storage: Store Bromoacetyl bromide in a tightly closed container in a dry, cool, well-

ventilated, and corrosive-resistant area.[1][5][6] It should be refrigerated (2-8°C or below

4°C/39°F) and kept away from water and incompatible materials.[1][6]

Emergency Procedures
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Immediate and appropriate action is critical in an emergency.

Spill Response Plan
Evacuate: Evacuate all non-essential personnel from the spill area.[4][5]

Ventilate: Ensure the area is well-ventilated, using the fume hood if the spill is contained

within it.

Control Ignition Sources: Eliminate all ignition sources from the immediate area.[4][9]

Containment: Wearing full PPE, contain the spill using an inert absorbent material such as

dry sand or vermiculite.[1][4] DO NOT USE WATER.[1][4][9]

Collection: Carefully collect the absorbed material using non-sparking tools and place it into

a suitable, labeled, and sealable container for hazardous waste disposal.[4][9]

Decontaminate: Clean the spill area once the material is removed.

Reporting: Report the incident to the appropriate environmental health and safety personnel.

First Aid Measures
Medical attention should be sought immediately in all cases of exposure.[1][8]

Inhalation: Move the victim to fresh air immediately.[1][5] If breathing is difficult, administer

oxygen.[1] Do not use mouth-to-mouth resuscitation.[1]

Skin Contact: Immediately flush the skin with plenty of water for at least 15-30 minutes while

removing all contaminated clothing and shoes.[1][3]

Eye Contact: Immediately flush eyes with large amounts of running water for at least 15-30

minutes, holding the eyelids open.[1][3][5] Remove contact lenses if present and easy to do.

[5][6][8]

Ingestion: Do NOT induce vomiting.[1][3][5] If the victim is conscious and alert, give 2-4

cupfuls of water or milk.[1] Never give anything by mouth to an unconscious person.[1][5]
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Disposal Plan
All Bromoacetyl bromide waste must be treated as hazardous.

Waste Collection: Collect all waste, including contaminated absorbents and disposable PPE,

in a designated, properly labeled, and sealed hazardous waste container.[4][5]

Labeling: Clearly label the waste container with "Hazardous Waste" and the chemical name

"Bromoacetyl bromide."

Storage: Store the waste container in a designated satellite accumulation area that is secure

and away from incompatible materials.

Disposal: Arrange for disposal through a licensed professional waste disposal service.[5]

Waste generators must comply with all federal, state, and local hazardous waste regulations.

[1]

Visual Workflow for Safe Handling
The following diagram outlines the key decision points and procedures for safely working with

Bromoacetyl bromide.
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Start: Handling
Bromoacetyl Bromide

Step 1: Pre-Handling
- Verify Fume Hood

- Check Eyewash/Shower
- Ready Spill Kit (Dry)

Step 2: Don Full PPE
- Goggles & Face Shield

- Chemical Gloves
- Protective Clothing

Step 3: Chemical Handling
(Inside Fume Hood)
- Dispense Carefully

- Keep Container Sealed

Emergency Occurs?

No Yes

Step 4: Post-Handling
- Decontaminate Area
- Doff PPE Correctly

- Wash Hands

Step 5: Proper Storage
- Tightly Sealed

- Refrigerated & Dry
- Corrosive Cabinet

End of Procedure

Spill Response
- Evacuate & Ventilate
- Absorb with Dry Sand
- Collect for Disposal

Spill

Exposure Response
- Use Shower/Eyewash

- Remove Clothing
- Seek Immediate Medical Aid

Personal Exposure

Click to download full resolution via product page

Caption: Workflow for handling Bromoacetyl bromide, including emergency procedures.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b045743?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

